Cas no 502642-85-5 (beta-D-Galactopyranose, 6-deoxy-6-fluoro- (9CI))

• Product Name: beta-D-Galactopyranose, 6-deoxy-6-fluoro- (9CI)
• CAS No: 502642-85-5
• MF: C₆H₁₁FO₅
• MW: 182.146946191788
• CID: 933454
• PubChem ID: 7191877
• Update Time: 2025-04-19

beta-D-Galactopyranose, 6-deoxy-6-fluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

• beta-D-Galactopyranose, 6-deoxy-6-fluoro- (9CI)
• DTXSID101291067
• 502642-85-5
• 6-Deoxy-6-fluoro-I(2)-D-galactopyranose
• 6-Deoxy-6-fluoro-beta-D-galactopyranose
• DB-229510

• Inchi： 1S/C6H11FO5/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-6,8-11H,1H2/t2-,3+,4+,5-,6-/m1/s1
• InChI Key： SHFYXYMHVMDNPY-FPRJBGLDSA-N
• SMILES： FC[C@@H]1[C@@H]([C@@H]([C@H]([C@H](O)O1)O)O)O

Computed Properties

• Exact Mass: 182.05905161g/mol
• Monoisotopic Mass: 182.05905161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 90.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides